Cas no 55677-60-6 (2-amino-N-(2-phenylethyl)acetamide hydrochloride)

• Product Name: 2-amino-N-(2-phenylethyl)acetamide hydrochloride
• CAS No: 55677-60-6
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 4651971
• PubChem ID: 47002492
• Update Time: 2025-10-29

2-amino-N-(2-phenylethyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-phenethylacetamide hydrochloride
• 2-amino-N-(2-phenylethyl)acetamide hydrochloride
• EN300-59869
• AKOS016870751
• F2185-0065
• 2-amino-N-(2-phenylethyl)acetamidehydrochloride
• Z234895191
• 2-amino-N-(2-phenylethyl)acetamide;hydrochloride
• 55677-60-6

• Inchi： 1S/C10H14N2O.ClH/c11-8-10(13)12-7-6-9-4-2-1-3-5-9;/h1-5H,6-8,11H2,(H,12,13);1H
• InChI Key： IAGTYRDQZLLIDL-UHFFFAOYSA-N
• SMILES： C(CN)(NCCC1C=CC=CC=1)=O.Cl

Computed Properties

• Exact Mass: 214.0872908g/mol
• Monoisotopic Mass: 214.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-amino-N-(2-phenylethyl)acetamide hydrochloride

2-Amino-N-(2-Phenylethyl)acetamide Hydrochloride (CAS No. 55677-60-6): An Overview

2-Amino-N-(2-Phenylethyl)acetamide hydrochloride (CAS No. 55677-60-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(2-Phenylethyl)-2-aminoacetamide hydrochloride, is a derivative of amino acids and has been the subject of extensive research due to its potential therapeutic properties and structural characteristics.

The chemical structure of 2-amino-N-(2-phenylethyl)acetamide hydrochloride consists of an amino group, an acetamide moiety, and a phenylethyl substituent. The presence of these functional groups imparts unique physicochemical properties to the compound, making it an interesting candidate for various biological studies. The hydrochloride salt form enhances its solubility in aqueous media, which is crucial for its use in biological assays and pharmaceutical formulations.

Recent studies have highlighted the potential of 2-amino-N-(2-phenylethyl)acetamide hydrochloride in the development of novel therapeutic agents. One notable area of research is its interaction with neurotransmitter systems, particularly the dopaminergic and serotonergic pathways. These pathways play a critical role in various neurological disorders, including Parkinson's disease and depression. Preliminary findings suggest that 2-amino-N-(2-phenylethyl)acetamide hydrochloride may modulate these systems, offering new avenues for drug discovery.

In addition to its potential as a therapeutic agent, 2-amino-N-(2-phenylethyl)acetamide hydrochloride has been explored for its use as a building block in the synthesis of more complex molecules. Its structural flexibility allows chemists to introduce various functional groups, leading to the creation of derivatives with enhanced biological activity or improved pharmacokinetic properties. This versatility makes it a valuable tool in the design and optimization of drug candidates.

The synthesis of 2-amino-N-(2-phenylethyl)acetamide hydrochloride typically involves the reaction of 2-phenylethylamine with acetyl chloride or acetic anhydride, followed by the formation of the hydrochloride salt. This process can be optimized to achieve high yields and purity, which are essential for both research and industrial applications. Advanced synthetic methods, such as microwave-assisted synthesis and catalytic processes, have been developed to improve the efficiency and scalability of production.

The physicochemical properties of 2-amino-N-(2-phenylethyl)acetamide hydrochloride, including its solubility, stability, and melting point, have been extensively characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications. For instance, its solubility in water and organic solvents makes it suitable for use in both aqueous and non-aqueous systems, expanding its utility in pharmaceutical formulations.

In terms of safety and handling, 2-amino-N-(2-phenylethyl)acetamide hydrochloride is generally considered safe when proper precautions are taken. However, it is important to follow standard laboratory practices to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and storing the compound in a cool, dry place away from incompatible materials.

The environmental impact of 2-amino-N-(2-phenylethyl)acetamide hydrochloride is another important consideration. While it is not classified as a hazardous substance under current regulations, responsible disposal practices should be followed to minimize any potential environmental impact. This includes proper waste management and adherence to local environmental guidelines.

In conclusion, 2-amino-N-(2-phenylethyl)acetamide hydrochloride (CAS No. 55677-60-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it a valuable tool for developing new therapeutic agents and optimizing existing ones. Ongoing research continues to uncover new applications and insights into its biological activity, further solidifying its importance in the scientific community.